1,6-Dimethyl-4-(thiophen-2-yl)-1,2-dihydropyridin-2-one

• Molecular Formula: C11H11NOS
• Molecular Weight: 205.28 g/mol
• IUPAC Name: 1,6-dimethyl-4-thiophen-2-ylpyridin-2-one
• InChI: InChI=1S/C11H11NOS/c1-8-6-9(7-11(13)12(8)2)10-4-3-5-14-10/h3-7H,1-2H3
• InChI Key: BPRQFPRVVIPYQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1C)C2=CC=CS2

Description

1,6-Dimethyl-4-(thiophen-2-yl)-1,2-dihydropyridin-2-one is a chemically significant dihydropyridin-2-one derivative of high interest in medicinal chemistry and pharmaceutical research. This compound features a 1,2-dihydropyridin-2-one core, a privileged scaffold renowned for its diverse biological activities and close structural resemblance to the biologically crucial nicotinamide adenine dinucleotide (NADH) coenzyme . The incorporation of the thiophen-2-yl moiety at the 4-position is a key structural feature, as heteroaromatic substitutions like this are frequently explored to modulate the compound's electronic properties, binding affinity, and overall pharmacokinetic profile. While specific biological data for this exact molecule is an area of active investigation, research on closely related structural analogues provides strong insight into its potential utility. Recent studies on thiourea derivatives based on 3-aminopyridin-2(1H)-ones that incorporate a thiophene ring have demonstrated significant in vitro α-glucosidase inhibitory activity, highlighting the potential of such chemotypes in antidiabetic drug discovery research . The 1,2-dihydropyridine scaffold itself is a versatile intermediate for synthesizing complex natural products and pharmaceuticals, including various alkaloids . This compound is provided as a high-purity material to support advanced research and development activities. It is intended for use in biological screening, structure-activity relationship (SAR) studies, and as a building block for the synthesis of more complex molecules. This product is strictly for research purposes and is not intended for diagnostic, therapeutic, or any other human use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,6-Dimethyl-4-(thiophen-2-yl)-1,2-dihydropyridin-2-one can be achieved through several methods. One common approach involves the reaction of thiophene-2-carbaldehyde with 1,6-dimethyl-1,2-dihydropyridin-2-one under acidic conditions. The reaction typically proceeds via a condensation mechanism, followed by cyclization to form the desired product.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This could include the use of catalysts, controlled temperature, and pressure conditions, as well as purification steps such as recrystallization or chromatography.

Chemical Reactions Analysis

Oxidation Reactions

The dihydropyridine core undergoes oxidation to form aromatic pyridine derivatives. This reaction typically requires strong oxidizing agents:

• Reagents : Potassium permanganate (KMnO₄) in acidic or neutral conditions

• Conditions : Reflux in aqueous or alcoholic solvents (e.g., ethanol, 6–8 hours)

• Product : 2,6-Dimethyl-4-(thiophen-2-yl)pyridin-2-one

Mechanism :

• Abstraction of hydrogen from the 1,2-dihydropyridine ring.

• Electron transfer to the oxidizing agent, forming a planar aromatic pyridine system.

Reduction Reactions

Reduction targets the thiophene ring or keto group:

• Reagents : Sodium borohydride (NaBH₄) or catalytic hydrogenation (H₂/Pd-C)

• Conditions : Room temperature for NaBH₄; 1–3 atm H₂ pressure for catalytic reduction

• Products :

  • Reduced thiophene to tetrahydrothiophene derivatives

  • Conversion of the keto group to a hydroxyl group

Substitution Reactions

The methyl groups and thiophene ring participate in electrophilic substitution:

Thiophene Ring Halogenation

• Reagents : Bromine (Br₂) in acetic acid

• Conditions : 0–5°C, 1–2 hours

• Product : 5-Bromo-thiophene-substituted dihydropyridinone

Methyl Group Functionalization

• Reagents : N-Bromosuccinimide (NBS) under radical initiation

• Conditions : AIBN catalyst, CCl₄ solvent, reflux

• Product : Bromomethyl derivatives

Cycloaddition and Ring-Opening Reactions

The dihydropyridine core participates in [4+2] cycloadditions:

• Reagents : Electron-deficient dienophiles (e.g., maleic anhydride)

• Conditions : Solvent-free, 80–100°C, 2–4 hours

• Product : Fused bicyclic adducts

Mechanism :

• The dihydropyridine acts as a diene.

• Conrotatory ring-opening forms a transient diradical intermediate.

• Recombination with the dienophile yields the cycloadduct .

Functionalization via Cross-Coupling

The thiophene ring enables palladium-catalyzed couplings:

• Reagents : Suzuki-Miyaura reagents (arylboronic acids), Pd(PPh₃)₄

• Conditions : DME/H₂O, 80°C, 12 hours

• Product : Biaryl-substituted derivatives

Biological Activity and Functional Derivatives

Modifications to the core structure yield bioactive compounds:

Thiourea Derivatives

• Reagents : Phenylisothiocyanate

• Conditions : Dry THF, 0°C to room temperature, 6 hours

• Product : 1-(6-Methyl-2-oxo-4-(thiophen-2-yl)-1,2-dihydropyridin-3-yl)-3-phenylthiourea

• Bioactivity : α-Glucosidase inhibition (IC₅₀ = 16.64 mM)

Antioxidant Derivatives

Substitution at the 4-position with electron-withdrawing groups enhances radical scavenging:

Derivative Structure	DPPH Radical Scavenging (%)	Reference
4-(4-Chlorophenyl)	35.2% at 15 mM
4-(Thiophen-2-yl)	26.9% at 15 mM

Mechanistic Insights

Key factors influencing reactivity:

• Electronic Effects :

  • Electron-donating methyl groups increase nucleophilicity at C-3 and C-5.

  • Thiophene’s electron-withdrawing nature polarizes the dihydropyridine ring.

• Steric Effects :

  • Methyl groups at C-1 and C-6 hinder axial attacks, favoring planar transition states.

Scientific Research Applications

Scientific Research Applications of 1,6-Dimethyl-4-(thiophen-2-yl)-1,2-dihydropyridin-2-one

1,6-Dimethyl-4-(thiophen-2-yl)-1,2-dihydropyridin-2-one is a heterocyclic compound featuring a pyridine ring with methyl and thiophene substituents. This compound has gained interest in various scientific fields due to its unique structural features and potential applications.

Areas of Application

• Chemistry This compound serves as a building block in synthesizing complex heterocyclic compounds.
• Biology It may exhibit biological activity, making it a candidate for drug discovery and development.
• Industry It can be used to produce materials with specific electronic or optical properties.

Chemical Reactions

1,6-Dimethyl-4-(thiophen-2-yl)-1,2-dihydropyridin-2-one can undergo several chemical reactions:

• Oxidation It can be oxidized to form corresponding sulfoxides or sulfones. Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).
• Reduction Reduction reactions can lead to the formation of dihydro or tetrahydro derivatives. Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.
• Substitution Electrophilic or nucleophilic substitution reactions can occur at the thiophene or pyridine rings using reagents like halogens, alkylating agents, or nucleophiles under appropriate conditions.

The biological activity of 1,6-Dimethyl-4-(thiophen-2-yl)-1,2-dihydropyridin-2-one has been attributed to several mechanisms:

• Antioxidant Activity The compound exhibits antioxidant properties, which are essential in mitigating oxidative stress in cells. This activity is linked to the thiophene moiety's ability to scavenge free radicals.
• Anticancer Properties Dihydropyridine derivatives can inhibit the proliferation of various cancer cell lines, possessing cytotoxic effects against human cancer cells through mechanisms involving apoptosis and cell cycle arrest.
• Antidiabetic Effects The compound has been investigated as a potential α-glucosidase inhibitor, suggesting its use in managing diabetes by delaying carbohydrate absorption in the intestines.

Case Studies

• Anticancer Activity In a study of dihydropyridine derivatives, compounds similar to 1,6-Dimethyl-4-(thiophen-2-yl)-1,2-dihydropyridin-2-one exhibited IC50 values ranging from 10 to 30 µM against cancer cell lines such as HCT116 and HepG2. The mechanism involved the inhibition of topoisomerase enzymes, which are critical for DNA replication and repair processes.
• Antidiabetic Activity A comparative study assessed the α-glucosidase inhibitory activity of several thiourea derivatives based on similar frameworks. The results indicated that certain derivatives showed comparable activity to standard drugs like acarbose, with IC50 values around 15 mM, suggesting potential for developing new antidiabetic agents.

Summary of Biological Activities

Activity Type	Mechanism of Action
Antioxidant	Free radical scavenging
Anticancer	Induction of apoptosis in cancer cells
Antidiabetic	Inhibition of α-glucosidase
Neuroprotective	Potential modulation of neuroinflammatory pathways

Mechanism of Action

The mechanism of action of 1,6-Dimethyl-4-(thiophen-2-yl)-1,2-dihydropyridin-2-one involves its interaction with molecular targets such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to specific biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Core Heterocyclic Frameworks

• Target Compound : The dihydropyridin-2-one core is partially unsaturated, enabling conjugation across the ring. This contrasts with fully saturated analogs like tetrahydroimidazo[1,2-a]pyridines (e.g., compound 1l in ), which exhibit fused imidazole and pyridine rings .
• Substituents such as cyano, nitro, and ester groups further modulate their electronic profiles .

Substituent Effects

• Thiophene-Containing Analogs : Both the target compound and penteionate bromide () incorporate thiophene rings. However, penteionate bromide’s structure includes a quaternary ammonium group and a glycolate chain, making it a charged species with distinct pharmacological applications .
• Sulfonyl vs. Ester/Nitrile Groups: The sulfonyl group in the target compound contrasts with ester (e.g., 1l) or nitrile substituents in analogs.

Table 1: Structural Features of Selected Compounds

Compound	Core Structure	Key Substituents	Molecular Weight (g/mol)
Target Compound	Dihydropyridin-2-one	Thiophen-2-yl, sulfonyl, methyl	340.42
1l	Tetrahydroimidazo[1,2-a]pyridine	Cyano, nitro, phenethyl, ester	Not reported
Penteionate Bromide	Quaternary ammonium	Thiophene glycolate, cyclopentyl	420.40

Physicochemical and Spectral Properties

• Melting Points: While the target compound’s melting point is unreported, analogs like 1l (243–245°C) and 2d (215–217°C) suggest that dihydropyridinones may exhibit moderate thermal stability .
• Spectroscopic Data :
  • 1H/13C NMR : The target compound’s methyl groups (δ ~2.1–2.5 ppm for ¹H) and thiophene protons (δ ~6.8–7.5 ppm) would align with trends observed in 1l and 2d .
  • HRMS : High-resolution mass spectrometry would confirm the molecular ion peak at m/z 340.4178 for the target compound, analogous to validation methods in –5 .

Biological Activity

1,6-Dimethyl-4-(thiophen-2-yl)-1,2-dihydropyridin-2-one is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 1,6-Dimethyl-4-(thiophen-2-yl)-1,2-dihydropyridin-2-one is $C_{11}H_{11}NOS$, with a molecular weight of approximately 217.27 g/mol. The compound features a dihydropyridine ring substituted with methyl and thiophene groups, which are crucial for its biological interactions.

Mechanisms of Biological Activity

The biological activity of 1,6-Dimethyl-4-(thiophen-2-yl)-1,2-dihydropyridin-2-one has been attributed to several mechanisms:

1. Antioxidant Activity

• The compound exhibits significant antioxidant properties, which are essential in mitigating oxidative stress in cells. This activity is often linked to the presence of the thiophene moiety that can scavenge free radicals.

2. Anticancer Properties

• Studies have shown that derivatives of dihydropyridine compounds can inhibit the proliferation of various cancer cell lines. For instance, research indicates that similar structures possess cytotoxic effects against human cancer cells through mechanisms involving apoptosis and cell cycle arrest .

3. Antidiabetic Effects

• The compound has also been investigated for its potential as an α-glucosidase inhibitor, suggesting its use in managing diabetes by delaying carbohydrate absorption in the intestines .

Table 1: Summary of Biological Activities

Activity Type	Mechanism of Action	Reference
Antioxidant	Free radical scavenging
Anticancer	Induction of apoptosis in cancer cells
Antidiabetic	Inhibition of α-glucosidase
Neuroprotective	Potential modulation of neuroinflammatory pathways

Case Study: Anticancer Activity

In a study evaluating the anticancer properties of related dihydropyridine derivatives, it was found that compounds similar to 1,6-Dimethyl-4-(thiophen-2-yl)-1,2-dihydropyridin-2-one exhibited IC50 values ranging from 10 to 30 µM against various cancer cell lines such as HCT116 and HepG2. The mechanism involved the inhibition of topoisomerase enzymes, which are critical for DNA replication and repair processes .

Case Study: Antidiabetic Activity

A comparative study assessed the α-glucosidase inhibitory activity of several thiourea derivatives based on similar frameworks. The results indicated that certain derivatives showed comparable activity to standard drugs like acarbose, with IC50 values around 15 mM. This suggests a promising potential for developing new antidiabetic agents based on this scaffold .

Q & A

Basic Research Questions

Q. What are the recommended synthetic methodologies for preparing 1,6-Dimethyl-4-(thiophen-2-yl)-1,2-dihydropyridin-2-one, and how do reaction conditions influence yield?

• Methodological Answer : The compound can be synthesized via cyclocondensation reactions involving thiophene derivatives and substituted dihydropyridinones. For example, analogous syntheses (e.g., compound 13a in ) use reflux conditions with ethanol, potassium hydroxide, and guanidine hydrochloride, achieving ~50% yield after purification via cold methanol washes . Key variables include temperature (reflux at ~80°C), solvent polarity, and stoichiometric ratios of reactants. Optimization of these parameters is critical to minimizing byproducts like unreacted intermediates.

Q. Which spectroscopic and analytical techniques are essential for characterizing this compound?

• Methodological Answer : Elemental analysis (e.g., C, H, N percentages) is fundamental for verifying purity, as demonstrated for structurally similar pyridinone derivatives (e.g., C₁₇H₁₈N₂O₅S in , with deviations <0.2% between calculated and observed values) . Complementary techniques include:

• FT-IR for identifying carbonyl (C=O) and thiophene ring vibrations.
• ¹H/¹³C NMR to confirm methyl groups and dihydropyridinone ring conformation.
• Melting point analysis (e.g., 270–272°C for compound 13a ) to assess crystallinity .

Q. How can X-ray crystallography be applied to resolve the molecular structure of this compound?

• Methodological Answer : Single-crystal X-ray diffraction paired with SHELX software (e.g., SHELXL for refinement) enables precise determination of bond lengths, angles, and intermolecular interactions. For example, highlights SHELX’s robustness in small-molecule refinement, particularly for resolving hydrogen bonding networks in heterocyclic systems . Key steps include crystal growth optimization (e.g., slow evaporation) and data collection at low temperatures to minimize thermal motion artifacts.

Advanced Research Questions

Q. What computational strategies (e.g., DFT) are suitable for modeling the electronic properties of 1,6-Dimethyl-4-(thiophen-2-yl)-1,2-dihydropyridin-2-one?

• Methodological Answer : Density Functional Theory (DFT) with hybrid functionals (e.g., B3LYP) and basis sets (e.g., 6-311G**) can predict electronic properties such as HOMO-LUMO gaps and charge distribution. validates the use of correlation-energy density functionals (e.g., Colle-Salvetti method) for systems with heteroatoms like sulfur in thiophene, ensuring accuracy in modeling π-conjugation effects . Solvent effects should be incorporated via continuum models (e.g., PCM) for realistic simulations.

Q. How can researchers resolve contradictions in experimental data, such as discrepancies in elemental analysis or spectroscopic results?

• Methodological Answer : Contradictions often arise from impurities or polymorphism. For example, minor deviations in elemental analysis (e.g., C: 56.34% calculated vs. 56.19% observed in ) may indicate residual solvents or incomplete crystallization . Mitigation strategies include:

• Repeating synthesis under inert atmospheres to prevent oxidation.
• Using high-resolution mass spectrometry (HRMS) to confirm molecular ions.
• Comparing XRD patterns with computational predictions to identify polymorphic forms.

Q. What are the mechanistic insights into the reactivity of the dihydropyridinone ring in this compound?

• Methodological Answer : The dihydropyridinone ring’s reactivity is influenced by electron-withdrawing groups (e.g., carbonyl) and electron-donating substituents (e.g., methyl). Studies on analogous compounds () suggest that nucleophilic attacks occur preferentially at the C-4 position due to conjugation with the thiophene ring . Kinetic studies under varying pH and temperature can elucidate reaction pathways, while Hammett plots may correlate substituent effects with reaction rates.

Q. How can researchers design derivatives of this compound to explore structure-activity relationships (SAR)?

• Methodological Answer : Systematic substitution at the C-4 (thiophene) or C-6 (methyl) positions can modulate biological or physicochemical properties. For instance:

• Introducing halogen atoms (e.g., Cl, F) at the thiophene ring (as in ) enhances lipophilicity and potential bioactivity .
• Replacing the methyl group with bulkier alkyl chains (e.g., ethyl, isopropyl) may alter steric hindrance and solubility.
• Synthetic protocols from (e.g., acetic anhydride-mediated acetylation) provide a template for functional group modifications .